Isoxsuprine Hydrochloride
Isoxsuprine Hydrochloride
Isoxsuprine Hydrochloride is the hydrochloride salt of isoxsuprine, a benzyl alcohol derivative with vasodilator activity. The mechanism of action of isoxsuprine hydrochloride is controversial because this drug has beta-adrenergic agonist activities that are not reversed by beta-adrenergic blockers. Although stimulation of the beta adrenergic receptor increases blood flow to produce vasodilatation, this drug may also have direct effects on the contractility of smooth muscle. Isoxsuprine hydrochloride also causes relaxation of uterine smooth muscle and may also produce positive inotropic and chronotropic effects on the myocardium.
Isoxsuprine hydrochloride is an alkylbenzene.
A beta-adrenergic agonist that causes direct relaxation of uterine and vascular smooth muscle. Its vasodilating actions are greater on the arteries supplying skeletal muscle than on those supplying skin. It is used in the treatment of peripheral vascular disease and in premature labor.
Isoxsuprine hydrochloride is an alkylbenzene.
A beta-adrenergic agonist that causes direct relaxation of uterine and vascular smooth muscle. Its vasodilating actions are greater on the arteries supplying skeletal muscle than on those supplying skin. It is used in the treatment of peripheral vascular disease and in premature labor.
Brand Name:
Vulcanchem
CAS No.:
579-56-6
VCID:
VC0125493
InChI:
InChI=1S/C18H23NO3.ClH/c1-13(12-22-17-6-4-3-5-7-17)19-14(2)18(21)15-8-10-16(20)11-9-15;/h3-11,13-14,18-21H,12H2,1-2H3;1H
SMILES:
CC(COC1=CC=CC=C1)NC(C)C(C2=CC=C(C=C2)O)O.Cl
Molecular Formula:
C18H24ClNO3
Molecular Weight:
337.8 g/mol
Isoxsuprine Hydrochloride
CAS No.: 579-56-6
Reference Standards
VCID: VC0125493
Molecular Formula: C18H24ClNO3
Molecular Weight: 337.8 g/mol
CAS No. | 579-56-6 |
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Product Name | Isoxsuprine Hydrochloride |
Molecular Formula | C18H24ClNO3 |
Molecular Weight | 337.8 g/mol |
IUPAC Name | 4-[1-hydroxy-2-(1-phenoxypropan-2-ylamino)propyl]phenol;hydrochloride |
Standard InChI | InChI=1S/C18H23NO3.ClH/c1-13(12-22-17-6-4-3-5-7-17)19-14(2)18(21)15-8-10-16(20)11-9-15;/h3-11,13-14,18-21H,12H2,1-2H3;1H |
Standard InChIKey | QVPSGVSNYPRFAS-UHFFFAOYSA-N |
SMILES | CC(COC1=CC=CC=C1)NC(C)C(C2=CC=C(C=C2)O)O.Cl |
Canonical SMILES | [H+].CC(COC1=CC=CC=C1)NC(C)C(C2=CC=C(C=C2)O)O.[Cl-] |
Appearance | Assay:≥98%A crystalline solid |
Colorform | Crystals from water WHITE, CRYSTALLILNE POWDER |
Melting Point | 203-204 °C |
Description | Isoxsuprine Hydrochloride is the hydrochloride salt of isoxsuprine, a benzyl alcohol derivative with vasodilator activity. The mechanism of action of isoxsuprine hydrochloride is controversial because this drug has beta-adrenergic agonist activities that are not reversed by beta-adrenergic blockers. Although stimulation of the beta adrenergic receptor increases blood flow to produce vasodilatation, this drug may also have direct effects on the contractility of smooth muscle. Isoxsuprine hydrochloride also causes relaxation of uterine smooth muscle and may also produce positive inotropic and chronotropic effects on the myocardium. Isoxsuprine hydrochloride is an alkylbenzene. A beta-adrenergic agonist that causes direct relaxation of uterine and vascular smooth muscle. Its vasodilating actions are greater on the arteries supplying skeletal muscle than on those supplying skin. It is used in the treatment of peripheral vascular disease and in premature labor. |
Solubility | Soluble in ethanol Soluble in water at 25 °C, about 2% w/v |
Synonyms | 4-Hydroxy-α-[1-[(1-methyl-2-phenoxyethyl)amino]ethyl]benzenemethanol Hydrochloride; p-Hydroxy-α-[1-[(1-methyl-2-phenoxyethyl)amino]ethyl]benzyl Alcohol Hydrochloride; p-Hydroxy-N-(1-methyl-2-phenoxyethyl)norephedrine Hydrochloride; 1-(p-Hydroxyphenyl |
PubChem Compound | 11368 |
Last Modified | Nov 11 2021 |
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